4-(2-Carbamoyl-pyrrolidin-1-yl)-4-oxo-butyric acid
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 4-(2-Carbamoyl-pyrrolidin-1-yl)-4-oxo-butyric acid involves various strategies. For instance, the enantiomers of a related compound were prepared using Chiralcel OJ column chromatography and by resolution of diastereomeric amides followed by deamination with N2O4 . Another approach to synthesizing pyridine carboxylic acid derivatives is the Combes-type reaction of acyl pyruvates with electron-rich amino heterocycles . Additionally, 4-(Pyrrolidin-1-yl)pyridine has been used as a catalyst for the deconjugative esterification of 2-cyclohexylideneacetic acids, demonstrating the versatility of pyrrolidine derivatives in synthetic chemistry .
Molecular Structure Analysis
The molecular structure of compounds similar to 4-(2-Carbamoyl-pyrrolidin-1-yl)-4-oxo-butyric acid has been elucidated using various techniques. X-ray crystallography has been employed to determine the absolute configurations of enantiomers of related compounds . In another study, the crystal structure of a related compound, 4-oxo-4-(pyridin-2-ylamino)butanoic acid, was analyzed, revealing a one-dimensional helical columnar structure stabilized by hydrogen bonding . A polymorphic structure of the same compound was also reported, highlighting the diversity in molecular arrangements .
Chemical Reactions Analysis
The chemical reactivity of pyrrolidine and pyridine derivatives includes their ability to form various metal complexes, as seen in the synthesis of metal complexes with 2-(pyridin-4-yl)quinoline-4-carboxylic acid . The catalytic activity of 4-(Pyrrolidin-1-yl)pyridine in esterification reactions has also been demonstrated . These reactions are indicative of the potential chemical transformations that 4-(2-Carbamoyl-pyrrolidin-1-yl)-4-oxo-butyric acid might undergo.
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds have been characterized using spectroscopic techniques and DFT calculations. For example, FT-IR and UV-Vis spectroscopy, along with DFT calculations, were used to characterize pyridine carboxylic acids and their derivatives, providing insights into their electronic structures and molecular electrostatic potential surfaces . The antimicrobial activities of these compounds were also assessed, indicating their potential biological relevance .
properties
IUPAC Name |
4-(2-carbamoylpyrrolidin-1-yl)-4-oxobutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O4/c10-9(15)6-2-1-5-11(6)7(12)3-4-8(13)14/h6H,1-5H2,(H2,10,15)(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VMMYUYRUQLEWTR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)CCC(=O)O)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00389827 |
Source
|
| Record name | 4-(2-Carbamoyl-pyrrolidin-1-yl)-4-oxo-butyric acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00389827 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
436811-12-0 |
Source
|
| Record name | 2-(Aminocarbonyl)-γ-oxo-1-pyrrolidinebutanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=436811-12-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(2-Carbamoyl-pyrrolidin-1-yl)-4-oxo-butyric acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00389827 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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